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Compound of Interest

Compound Name: 5,5'-Dibromo-BAPTA

Cat. No.: B038350

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the preparation and use of 5,5'-Dibromo-
BAPTA, a critical calcium (Ca?*) chelator in biological research. These application notes outline
detailed protocols for creating stock solutions of both the salt and acetoxymethyl (AM) ester
forms of 5,5'-Dibromo-BAPTA, essential for controlling intracellular Caz* levels to study its
diverse roles in cellular signaling.

5,5'-Dibromo-BAPTA is a derivative of the Caz* chelator BAPTA (1,2-bis(o-
aminophenoxy)ethane-N,N,N',N'-tetraacetic acid).[1][2] Its intermediate affinity for Ca?* makes
it an invaluable tool for investigating a wide array of physiological processes, including signal
transduction, neurotransmission, and muscle contraction.[3] A key advantage of BAPTA
derivatives is their relative insensitivity to pH changes within the physiological range and faster
Ca?* binding kinetics compared to EGTA.[3][4]

This chelator is available in two primary forms:

 Membrane-impermeant salt form (e.g., tetrapotassium salt): This water-soluble form is used
for preparing extracellular Caz* buffers and can be introduced into cells via techniques like
microinjection.[3][5]

 Membrane-permeant acetoxymethyl (AM) ester form: This lipophilic version can be loaded
into cells through incubation. Once inside, intracellular esterases cleave the AM groups,
trapping the active, membrane-impermeant chelator within the cytoplasm.[2][5]
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Quantitative Data Summary

The following tables summarize the key physicochemical and calcium binding properties of
5,5'-Dibromo-BAPTA.

Table 1: Physicochemical Properties of 5,5'-Dibromo-BAPTA

Property Value Reference
Free Acid

Molecular Formula C22H22Br2N2010 [1][6]
Molecular Weight 634.23 g/mol [1][6]

CAS Number 111248-72-7 [1][6]

Tetrapotassium Salt

Molecular Formula C22H18Br2KaN2010 [1][5]
Molecular Weight 786.59 g/mol [1][5]
CAS Number 73630-11-2 [11[7]
Appearance White to off-white solid [1][5]
Solubility Soluble in water [518]
Storage Temperature 4°C [11[7]

Table 2: Calcium Binding Properties of 5,5'-Dibromo-BAPTA

Property Value Conditions Reference

. _ 10 mM MOPS, 100
Dissociation Constant

~1.6 uM mM KCI, pH 7.3 at 2][9
(Kd) for Caz+ H P [2109]
22°C
In the absence of
~3.6 UM [1][2]

MgZ+
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Note: The Kd value can be influenced by experimental conditions such as pH, temperature,
and ionic strength. It is advisable to determine the Kd under your specific experimental
conditions for precise calculations.[3]

Experimental Protocols
Protocol 1: Preparation of 5,5'-Dibromo-BAPTA
Tetrapotassium Salt Stock Solution (Aqueous)

This protocol describes the preparation of a stock solution using the water-soluble salt form of
5,5'-Dibromo-BAPTA.

Materials:
e 5,5'-Dibromo-BAPTA, tetrapotassium salt
o High-purity, Ca2*-free water (e.g., double-distilled, deionized)

Procedure:

Weigh the desired amount of 5,5'-Dibromo-BAPTA tetrapotassium salt.

Dissolve the salt in Ca2*-free water to the desired stock concentration (e.g., 10 mM).[2][3]

If necessary, gently swirl or sonicate the solution to ensure complete dissolution.[2]

Store the stock solution in small aliquots at -20°C to avoid repeated freeze-thaw cycles.[1][3]
Aqueous solutions are not recommended for storage for more than one day.[8]

Protocol 2: Preparation of 5,5'-Dibromo-BAPTA, AM
Ester Stock Solution (in DMSO)

This protocol details the preparation of a stock solution using the membrane-permeant AM
ester form, which requires an organic solvent.

Materials:

e 55'-Dibromo-BAPTA, AM ester
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» High-quality, anhydrous Dimethyl Sulfoxide (DMSO)[1]

Procedure:

Allow the vial of 5,5'-Dibromo-BAPTA, AM ester and the anhydrous DMSO to equilibrate to
room temperature before opening to prevent moisture condensation.[3]

e Prepare a stock solution of 1-10 mM by dissolving the 5,5'-Dibromo-BAPTA, AM ester in
anhydrous DMSO.[2][3][10] For example, to prepare a 2 mM stock solution from 1 mg of the
compound (assuming a molecular weight of ~764 g/mol for the AM ester), dissolve it in
approximately 654 pL of DMSO.[1]

» Vortex the solution until the solid is completely dissolved. Gentle warming to 37°C or
sonication can aid in dissolution.[1]

o Store the stock solution in small, tightly sealed aliquots at -20°C, protected from light and
moisture.[1][2][3]

Visualizing Experimental Workflows

The following diagrams illustrate common experimental workflows involving the use of 5,5'-
Dibromo-BAPTA.
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Protocol 1: Aqueous Stock Preparation Protocol 2: AM Ester Stock Preparation
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Caption: Workflow for preparing stock solutions of 5,5'-Dibromo-BAPTA.
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Caption: General workflow for loading cultured cells with 5,5'-Dibromo-BAPTA, AM ester.[10]

[11]
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Investigating Ca?*-Dependent Signaling
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Caption: Role of 5,5'-Dibromo-BAPTA in a generalized Ca?* signaling pathway.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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